Cas no 141626-26-8 ((5-\u200bAmino-\u200b2-\u200bbutyl-\u200b3-\u200bbenzofuranyl)\u200b4-\u200b3-\u200b(butylamino)\u200bpropoxy\u200bphenyl\u200bmethanone)

(5-\u200bAmino-\u200b2-\u200bbutyl-\u200b3-\u200bbenzofuranyl)\u200b4-\u200b3-\u200b(butylamino)\u200bpropoxy\u200bphenyl\u200bmethanone structure
141626-26-8 structure
Product Name:(5-\u200bAmino-\u200b2-\u200bbutyl-\u200b3-\u200bbenzofuranyl)\u200b4-\u200b3-\u200b(butylamino)\u200bpropoxy\u200bphenyl\u200bmethanone
CAS No:141626-26-8
MF:C26H34N2O3
MW:422.559767246246
CID:1306864
PubChem ID:19754397
Update Time:2025-04-20

(5-\u200bAmino-\u200b2-\u200bbutyl-\u200b3-\u200bbenzofuranyl)\u200b4-\u200b3-\u200b(butylamino)\u200bpropoxy\u200bphenyl\u200bmethanone Chemical and Physical Properties

Names and Identifiers

    • Methanone,(5-amino-2-butyl-3-benzofuranyl)[4-[3-(butylamino)propoxy]phenyl]-
    • 5-amino 3-[4-(3-di-n-butylamino-propoxy)benzoyl] 2-n-butyl benzofuran
    • SCHEMBL9485915
    • Dronedarone Impurity 1
    • (5-?Amino-?2-?butyl-?3-?benzofuranyl)?[4-?[3-?(butylamino)?propoxy]?phenyl]?methanone
    • 141626-26-8
    • (5-Amino-2-butylbenzofuran-3-yl)(4-(3-(butylamino)propoxy)phenyl)methanone
    • (5-\u200bAmino-\u200b2-\u200bbutyl-\u200b3-\u200bbenzofuranyl)\u200b4-\u200b3-\u200b(butylamino)\u200bpropoxy\u200bphenyl\u200bmethanone
    • Inchi: 1S/C26H34N2O3/c1-3-5-8-24-25(22-18-20(27)11-14-23(22)31-24)26(29)19-9-12-21(13-10-19)30-17-7-16-28-15-6-4-2/h9-14,18,28H,3-8,15-17,27H2,1-2H3
    • InChI Key: XUNGMCIRQHLEEQ-UHFFFAOYSA-N
    • SMILES: O1C2C=CC(=CC=2C(C(C2C=CC(=CC=2)OCCCNCCCC)=O)=C1CCCC)N

Computed Properties

  • Exact Mass: 422.25712
  • Monoisotopic Mass: 422.25694295g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 13
  • Complexity: 521
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.9
  • Topological Polar Surface Area: 77.5Ų

Experimental Properties

  • Color/Form: NA
  • Flash Point: 300.5±28.8 °C
  • PSA: 77.49

(5-\u200bAmino-\u200b2-\u200bbutyl-\u200b3-\u200bbenzofuranyl)\u200b4-\u200b3-\u200b(butylamino)\u200bpropoxy\u200bphenyl\u200bmethanone Security Information

(5-\u200bAmino-\u200b2-\u200bbutyl-\u200b3-\u200bbenzofuranyl)\u200b4-\u200b3-\u200b(butylamino)\u200bpropoxy\u200bphenyl\u200bmethanone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
A602400-10mg
(5-\u200bAmino-\u200b2-\u200bbutyl-\u200b3-\u200bbenzofuranyl)\u200b[4-\u200b[3-\u200b(butylamino)\u200bpropoxy]\u200bphenyl]\u200bmethanone
141626-26-8
10mg
$ 219.00 2023-04-19
TRC
A602400-50mg
(5-\u200bAmino-\u200b2-\u200bbutyl-\u200b3-\u200bbenzofuranyl)\u200b[4-\u200b[3-\u200b(butylamino)\u200bpropoxy]\u200bphenyl]\u200bmethanone
141626-26-8
50mg
$ 959.00 2023-04-19
TRC
A602400-100mg
(5-\u200bAmino-\u200b2-\u200bbutyl-\u200b3-\u200bbenzofuranyl)\u200b[4-\u200b[3-\u200b(butylamino)\u200bpropoxy]\u200bphenyl]\u200bmethanone
141626-26-8
100mg
$ 1677.00 2023-04-19
TRC
A602400-250mg
(5-​Amino-​2-​butyl-​3-​benzofuranyl)​[4-​[3-​(butylamino)​propoxy]​phenyl]​methanone
141626-26-8
250mg
$ 4500.00 2023-09-08

(5-\u200bAmino-\u200b2-\u200bbutyl-\u200b3-\u200bbenzofuranyl)\u200b4-\u200b3-\u200b(butylamino)\u200bpropoxy\u200bphenyl\u200bmethanone Related Literature

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